BENGHE Safety Operating Guide

Check Availability & Pricing

Safeguarding Your Research: A Comprehensive
Guide to Handling 7,8-Dihydroxyflavone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 7,8-Dihydroxyflavone

Cat. No.: B1666355

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling 7,8-Dihydroxyflavone, a potent and selective TrkB agonist. By adhering to these
procedural steps, you can minimize risks and ensure the integrity of your research.

7,8-Dihydroxyflavone (7,8-DHF) is a naturally occurring flavone that has garnered significant
interest in neuroscience research for its ability to mimic the effects of Brain-Derived
Neurotrophic Factor (BDNF).[1][2][3] As a small molecule, it can cross the blood-brain barrier,
making it a valuable tool for studying neurological disorders.[3][4][5][6] However, as with any
chemical compound, proper handling and safety precautions are crucial.

Hazard Identification and Safety Data Summary

7,8-Dihydroxyflavone is classified as a hazardous substance. It is harmful if swallowed,
causes skin irritation, serious eye irritation, and may cause respiratory irritation.[7][8] The
following table summarizes key safety and identification data.
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Identifier

Value

Source

Chemical Name

7,8-dihydroxy-2-phenyl-4H-1-

benzopyran-4-one

[7]

Synonyms 7,8-DHF [7119]
CAS Number 38183-03-8 [71181[9]
Molecular Formula C15H1004 9]
Molecular Weight 254.24 g/mol [9]

Hazard Statements

H302: Harmful if
swallowedH315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[8]

Signal Word

Warning

[7](8]

Operational Plan: From Recelipt to Disposal

This section provides a step-by-step guide for the safe handling of 7,8-Dihydroxyflavone in a

laboratory setting.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8] Some

suppliers recommend storage at +4°C. For stock solutions, storage at -20°C or -80°C is

recommended for long-term stability.[1]

e Inventory: Maintain an accurate inventory of the chemical, including the date of receipt and

the amount.

Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling 7,8-Dihydroxyflavone:
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PPE Type

Specification

Hand Protection

Impermeable and resistant chemical gloves

(e.g., nitrile).

Eye/Face Protection

Safety glasses with side-shields or goggles. A
face shield may be required for operations with

a splash hazard.

Skin and Body Protection

Laboratory coat. Ensure it is fully buttoned.

Respiratory Protection

Not typically required if handled in a well-
ventilated area or a chemical fume hood.[7] If
dust is generated, use a NIOSH-approved

respirator.

Handling and Experimental Use

First Aid Measures

Designated Area: All work with 7,8-Dihydroxyflavone should be conducted in a designated

area, such as a chemical fume hood, to minimize exposure.[8]

Avoid Inhalation, Contact, and Ingestion: Avoid breathing dust, fumes, gas, mist, vapors, or

spray.[7][8] Do not eat, drink, or smoke when using this product.[7][8]

Weighing: If weighing the solid form, do so in a ventilated enclosure or a fume hood to

prevent dust inhalation.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing. 7,8-Dihydroxyflavone is soluble in DMSO and 2eq. NaOH.

Contamination: Wash hands thoroughly after handling.[7][8]

Immediate action is required in case of exposure:
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Exposure Route First Aid Procedure

Call a poison center or doctor if you feel unwell.
[7] Rinse mouth.[7][8]

If Swallowed

Wash with plenty of soap and water.[8] If skin

) irritation occurs, get medical advice/attention.
If on Skin _ _ _
Take off contaminated clothing and wash it

before reuse.[8]

Remove victim to fresh air and keep at rest in a
If Inhaled N .
position comfortable for breathing.[8]

Rinse cautiously with water for several minutes.
) Remove contact lenses, if present and easy to
Ifin Eyes : .y N :
do. Continue rinsing.[8] If eye irritation persists,

get medical advice/attention.

Spills and Accidental Release

o Small Spills: For small spills of the solid, carefully sweep up the material and place it in a
designated, labeled waste container. Avoid generating dust.

 Liquid Spills: For solutions, absorb with an inert material (e.g., vermiculite, sand) and place in
a suitable container for disposal.

o Ventilation: Ensure adequate ventilation in the spill area.

o Personal Protection: Wear appropriate PPE during cleanup.

Disposal Plan

o Waste Collection: Collect all waste containing 7,8-Dihydroxyflavone in a clearly labeled,
sealed container.

o Regulatory Compliance: Dispose of contents/container in accordance with local, regional,
and national regulations.[7][8] Do not allow the chemical to enter drains or waterways.[7]
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Visualizing the Handling Workflow and Signaling
Pathways

To further clarify the operational procedures and the biological context of 7,8-
Dihydroxyflavone, the following diagrams have been created.
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Operational Workflow for 7,8-Dihydroxyflavone

Preparation

1. Receiving & Storage
- Inspect container

- Store appropriately
- Maintain inventory

2. Personal Protective Equipment
- Gloves
- Eye Protection
- Lab Coat

Exeqution

3. Handling & Use
- Work in fume hood
- Avoid contact/inhalation
- Prepare solutions carefully

// |
7 [} )
//If exposure occurs :If spill occurs

4
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I
il Contingende/ & Disposal
¥
4. First Aid Measures 5. Spill Response 6. Disposal
- Follow specific procedures - Contain and clean up - Collect in labeled containers
for exposure - Use appropriate PPE - Follow regulations
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Key Signaling Pathways Activated by 7,8-Dihydroxyflavone

7,8-Dihydroxyflavone

activates

TrkB Receptor Activation

TrkB Receptor

PLCy1 PI3K MAPK/ERK

PKC Akt

Cellular Response

Neuronal Survival

Synaptic Plasticity & Growth
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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